Cas no 1105226-63-8 (N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide)
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
- AKOS024267701
- N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanamide
- 1105226-63-8
- VU0645924-1
- F5521-0271
-
- Inchi: 1S/C22H22N4O3/c1-3-13-5-4-6-17-16-8-7-14(11-18(16)25-20(13)17)24-19(27)10-9-15-12(2)23-22(29)26-21(15)28/h4-8,11,25H,3,9-10H2,1-2H3,(H,24,27)(H2,23,26,28,29)
- InChI Key: WLLKUVNKRSGBDL-UHFFFAOYSA-N
- SMILES: O=C(CCC1C(NC(NC=1C)=O)=O)NC1C=CC2=C(C=1)NC1C(=CC=CC=12)CC
Computed Properties
- Exact Mass: 390.16919058g/mol
- Monoisotopic Mass: 390.16919058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 103Ų
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5521-0271-2μmol |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-5μmol |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-10μmol |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-20μmol |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-1mg |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-2mg |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-3mg |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-4mg |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-5mg |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5521-0271-10mg |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide |
1105226-63-8 | 10mg |
$79.0 | 2023-09-10 |
N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
Recent Advances in the Study of N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide (CAS: 1105226-63-8)
The compound N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide (CAS: 1105226-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbazole and tetrahydropyrimidine moieties, exhibits promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in various disease models.
One of the key areas of interest is the compound's potential as a modulator of specific biological pathways. Preliminary research indicates that it may interact with enzymes involved in cellular signaling and inflammation, making it a candidate for the treatment of chronic inflammatory diseases and certain cancers. The structural complexity of the molecule, with its carbazole core and tetrahydropyrimidine side chain, suggests a high degree of specificity in its interactions with biological targets, which could minimize off-target effects and enhance therapeutic efficacy.
Recent synthetic efforts have focused on improving the yield and purity of N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide. Advances in catalytic methods and green chemistry have enabled more efficient production, reducing the environmental impact of its synthesis. These improvements are critical for scaling up production for preclinical and clinical studies, ensuring that sufficient quantities of the compound are available for thorough evaluation.
In vitro and in vivo studies have provided compelling evidence of the compound's biological activity. For instance, experiments in cell cultures have demonstrated its ability to inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Animal models have further supported these findings, showing reduced tumor growth and improved survival rates in treated subjects. These results highlight the compound's potential as a lead candidate for further drug development.
Despite these promising findings, challenges remain in the development of N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Additionally, the compound's mechanism of action at the molecular level requires further elucidation to optimize its therapeutic application.
In conclusion, N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges in its development.
1105226-63-8 (N-(8-ethyl-9H-carbazol-2-yl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)